2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide

• Molecular Formula: C15H12F2N6OS
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C15H12F2N6OS/c16-10-1-2-12(11(17)7-10)20-13(24)8-25-15-22-21-14(23(15)18)9-3-5-19-6-4-9/h1-7H,8,18H2,(H,20,24)
• InChI Key: WEOBMBWYPXJZNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)NC(=O)CSC2=NN=C(N2N)C3=CC=NC=C3

Description

This compound features a 1,2,4-triazole core substituted with an amino group at position 4 and a pyridin-4-yl group at position 3. The sulfanyl linker connects the triazole to an acetamide moiety, which is further substituted with a 2,4-difluorophenyl group. This structure is designed to optimize interactions with biological targets, leveraging electron-withdrawing fluorine atoms and the pyridine ring’s aromaticity for enhanced binding .

Preparation Methods

Synthesis of the 4-Amino-5-pyridin-4-yl-1,2,4-triazole-3-thiol Core

The triazole core is synthesized via cyclization reactions. A common method involves condensing pyridine-4-carbohydrazide with thiourea in the presence of a base such as potassium hydroxide. For example, heating pyridine-4-carbohydrazide (1.0 equiv) and thiourea (1.2 equiv) in ethanol at 80°C for 6 hours yields the intermediate 4-amino-5-pyridin-4-yl-1,2,4-triazole-3-thiol with a reported yield of 72–78% . The reaction mechanism proceeds through the formation of a thiosemicarbazide intermediate, followed by intramolecular cyclization (Figure 1).

Key Reaction Conditions

• Solvent: Ethanol or methanol

• Temperature: 80–90°C

• Catalysts: None required

• Purification: Recrystallization from aqueous ethanol

Introduction of the Sulfanyl Group via Nucleophilic Substitution

The sulfanyl (-S-) linkage is introduced by reacting the triazole-3-thiol with a halogenated acetamide derivative. In a representative procedure, 4-amino-5-pyridin-4-yl-1,2,4-triazole-3-thiol (1.0 equiv) is treated with 2-chloro-N-(2,4-difluorophenyl)acetamide (1.1 equiv) in dimethylformamide (DMF) containing potassium carbonate (2.0 equiv) at 60°C for 4 hours . This nucleophilic substitution proceeds with a yield of 65–70%, forming the thioether bond (Table 1).

Table 1: Optimization of Sulfanyl Group Introduction

Parameter	Condition 1	Condition 2	Optimal Condition
Solvent	DMF	Acetone	DMF
Base	K₂CO₃	NaOH	K₂CO₃
Temperature (°C)	60	80	60
Reaction Time (h)	4	2	4
Yield (%)	68	55	68

Side reactions, such as oxidation of the thiol group or over-alkylation, are mitigated by maintaining an inert atmosphere and stoichiometric control .

Amide Coupling and Final Product Isolation

The acetamide moiety is introduced earlier in the synthesis via coupling between 2-chloroacetic acid and 2,4-difluoroaniline. Using ethyl chloroacetate (1.2 equiv) and 2,4-difluoroaniline (1.0 equiv) in tetrahydrofuran (THF) with N,N-diisopropylethylamine (DIPEA, 1.5 equiv) yields 2-chloro-N-(2,4-difluorophenyl)acetamide with 85% efficiency . Subsequent purification via column chromatography (silica gel, ethyl acetate/hexane 3:7) ensures high purity.

For the final coupling, the thiol-triazole intermediate and chloroacetamide derivative are combined under optimized conditions (Table 1). The crude product is purified through recrystallization from ethanol or acetonitrile, achieving >95% purity .

Challenges and Mitigation Strategies

• Selectivity Issues : Competing S- and N-alkylation in triazole derivatives are addressed by using bulkier bases like potassium carbonate, which favor sulfur nucleophilicity .

• Thiol Oxidation : Performing reactions under nitrogen or argon atmospheres prevents disulfide formation.

• Low Yields in Cyclization : Excess thiourea (1.5 equiv) and prolonged reaction times (8 hours) improve cyclization efficiency .

Comparative Analysis of Synthetic Routes

Two primary routes are documented:

• Stepwise Synthesis : Sequential formation of triazole, sulfanyl linkage, and acetamide coupling (yield: 58–62%) .

• Convergent Synthesis : Parallel synthesis of triazole and acetamide modules followed by coupling (yield: 70–75%).

The convergent approach reduces intermediate purification steps but requires precise stoichiometric control.

Scalability and Industrial Relevance

Kilogram-scale production employs continuous flow reactors for the cyclization step, reducing reaction time from 6 hours to 30 minutes . Environmental impact is minimized by recycling DMF through distillation and using ethanol as a green solvent for recrystallization .

Chemical Reactions Analysis

Types of Reactions

2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to modify the functional groups.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino or sulfanyl groups can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acetic acid as a solvent.

Reduction: Sodium borohydride, lithium aluminum hydride, ethanol as a solvent.

Substitution: Alkyl halides, acyl chlorides, dimethylformamide (DMF) as a solvent.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

Antifungal Applications

Recent studies have highlighted the antifungal potential of compounds containing the triazole moiety. The compound's structure suggests it may exhibit similar activity. Research has demonstrated that triazole derivatives can inhibit fungal growth effectively, particularly against strains of Candida and Aspergillus. For instance, derivatives of triazole have shown to possess minimum inhibitory concentrations (MICs) lower than traditional antifungals like fluconazole, indicating a promising avenue for treating fungal infections in immunocompromised patients .

Anticancer Properties

The anticancer efficacy of 2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide has been investigated in various studies. Compounds with similar structural characteristics have been reported to exhibit significant growth inhibition against multiple cancer cell lines. For example, N-Aryl triazole derivatives have demonstrated potent activity against human cancer cell lines such as HCT116 and MDA-MB-231, with percent growth inhibition rates exceeding 70% in some cases . The mechanism often involves the induction of apoptosis and cell cycle arrest.

Antimicrobial Activity

In addition to antifungal and anticancer properties, this compound also shows promise as an antimicrobial agent. Studies indicate that triazole derivatives can inhibit the growth of various bacterial strains. The presence of the pyridine ring enhances the compound's ability to penetrate microbial membranes, thereby increasing its efficacy against resistant strains .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of this compound. Modifications at specific positions on the triazole or phenyl groups can significantly alter its potency and selectivity. For instance, substituents on the pyridine ring can enhance interactions with biological targets or improve solubility and bioavailability .

Case Studies

• Antifungal Efficacy : A series of synthesized triazole derivatives were tested against Candida albicans. The most potent derivatives exhibited MIC values below 25 µg/mL, outperforming fluconazole in some cases .
• Cancer Cell Line Studies : In vitro studies on triazole derivatives showed significant inhibition of cell proliferation in breast cancer (MDA-MB-231) and colon cancer (HCT116) cell lines, with IC50 values indicating high potency .

Mechanism of Action

The mechanism of action of 2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide involves its interaction with specific molecular targets and pathways. In the context of neuroprotection, the compound has been shown to inhibit the aggregation of alpha-synuclein by binding to its monomeric form and preventing its misfolding and aggregation . This action helps to reduce the formation of toxic amyloid fibrils and protect dopaminergic neurons from degeneration.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

The compound’s activity and physicochemical properties are influenced by:

• Pyridine substitution position : Pyridin-4-yl (target) vs. pyridin-3-yl (VUAA-1) or pyridin-2-yl ().
• Triazole substituents: Amino group (target) vs. ethyl (VUAA-1, OLC-12) or arylalkyl groups ().
• Acetamide substituents: 2,4-Difluorophenyl (target) vs. 4-acetylphenyl () or 4-phenoxyphenyl ().

Table 1: Structural and Functional Comparison

Compound Name	Triazole Substituents	Acetamide Group	Pyridine Position	Key Biological Activity	Reference
Target Compound	4-amino, 5-pyridin-4-yl	N-(2,4-difluorophenyl)	4	Under investigation
VUAA-1 (N-(4-ethylphenyl)-2-[(4-ethyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide)	4-ethyl, 5-pyridin-3-yl	N-(4-ethylphenyl)	3	Orco agonist (olfactory receptor)
OLC-12 (N-(4-isopropylphenyl)-2-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide)	4-ethyl, 5-pyridin-4-yl	N-(4-isopropylphenyl)	4	Orco agonist
N-(4-Acetylphenyl)-2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide	4-amino, 5-pyridin-4-yl	N-(4-acetylphenyl)	4	Not reported
2-[(4-Amino-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-phenoxyphenyl)acetamide	4-amino, 5-pyridin-2-yl	N-(4-phenoxyphenyl)	2	Not reported
KA3 (N-(3-chlorophenyl)-2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide)	4-amino, 5-pyridin-4-yl	N-(3-chlorophenyl)	4	Antimicrobial, anti-inflammatory

Physicochemical and Pharmacokinetic Properties

• Metabolic Stability: Amino groups on the triazole (target) may reduce oxidative metabolism compared to ethyl substituents (VUAA-1) .

Key Research Findings

• Synthetic Accessibility : The target compound is synthesized via S-alkylation of triazole-thiol intermediates, a method shared with ’s derivatives, ensuring high yields (>75%) .
• Structure-Activity Relationship (SAR) :
  • Pyridin-4-yl substitution (target) optimizes π-π stacking in receptor binding compared to pyridin-2-yl ().
  • Fluorine atoms on the acetamide aryl group enhance bioactivity by modulating electronic effects and metabolic stability .

Biological Activity

2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide is a synthetic compound belonging to the class of triazole derivatives. This compound has garnered significant attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. The biological activity of triazole derivatives is often linked to their structural features, which influence their interactions with biological targets.

Chemical Structure

The compound features a triazole ring, an amine group, a thioether linkage, and an acetamide moiety. These functional groups are crucial for its biological activity, allowing for diverse interactions with enzymes and receptors.

The mechanism of action of this compound primarily involves its interaction with specific molecular targets. Notably, it has been shown to inhibit the aggregation of alpha-synuclein, a protein associated with neurodegenerative diseases such as Parkinson’s disease. By binding to fibrillization sites on alpha-synuclein, it prevents the formation of toxic aggregates that contribute to neurodegeneration.

Antifungal Activity

1,2,4-triazole derivatives have been extensively studied for their antifungal properties. The compound under discussion may act by inhibiting cytochrome P450-dependent enzymes involved in ergosterol biosynthesis in fungi. This inhibition disrupts fungal cell membrane integrity and function .

Table 1: Comparison of Triazole Derivatives and Their Biological Activities

Compound Name	Structure Type	Biological Activity
Fluconazole	Triazole	Antifungal
Voriconazole	Triazole	Broad-spectrum antifungal
Itraconazole	Triazole	Antifungal
2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide	Triazole	Potential antifungal

Neuroprotective Properties

The compound has shown promise in preclinical studies for its neuroprotective effects. Its ability to inhibit alpha-synuclein aggregation suggests potential therapeutic applications in treating Parkinson’s disease and other neurodegenerative disorders.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies highlight that modifications in the triazole ring and substituents on the aromatic rings can significantly affect the biological activity of these compounds. For instance, variations in the position and type of substituents can enhance or diminish antifungal and neuroprotective activities .

Case Studies

Recent studies have evaluated the biological activity of similar triazole derivatives against various cancer cell lines. For example, compounds similar to 2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide demonstrated moderate cytostatic activity against human tumor cell lines in the NCI-60 panel .

Table 2: Cytostatic Activity of Triazole Derivatives

Compound Name	Cell Line Tested	Inhibition Growth Percent (IGP)
Compound A	MCF7 (Breast Cancer)	23%
Compound B	HCT116 (Colon Cancer)	21%
Compound C	A549 (Lung Cancer)	Moderate

Q & A

Q. Example SAR Table :

Modification Site	Functional Group Change	Biological Impact	Reference
Pyridinyl (Position 5)	Replace with furan	Reduced antimicrobial efficacy
Sulfanyl (Position 3)	Replace with methyl	Lower enzyme inhibition
Acetamide (N-substituent)	Add chloro substituent	Enhanced anticancer activity (IC$_{50}$ ↓20%)

Advanced: What strategies resolve contradictions in biological activity data across different assays for this compound?

Methodological Answer:
Contradictions (e.g., varying IC$_{50}$ values in cancer cell lines) are addressed via:

• Standardized Assay Conditions : Control pH, temperature, and serum concentration to reduce variability .
• Orthogonal Assays : Validate antimicrobial activity using both broth microdilution (MIC) and time-kill assays .
• Metabolite Profiling : Use LC-MS to identify active/degraded metabolites that may skew results .
• Computational Modeling : Molecular docking predicts binding affinity discrepancies due to protein conformational changes .

Basic: What in vitro and in vivo models are appropriate for initial pharmacological screening?

Methodological Answer:

• In Vitro :
  • Antimicrobial : Broth microdilution (MIC against S. aureus, E. coli) .
  • Anticancer : MTT assay on HeLa or MCF-7 cells .
  • Anti-inflammatory : COX-2 inhibition assay .
• In Vivo :
  • Formalin-Induced Edema : Measure paw volume reduction in rats (anti-exudative activity at 10 mg/kg vs. diclofenac control) .
  • Xenograft Models : Tumor growth inhibition in nude mice .

Advanced: How does the compound’s interaction with biological targets vary under different pH or temperature conditions?

Methodological Answer:

• pH Sensitivity : At acidic pH (e.g., tumor microenvironment), protonation of the pyridinyl group increases DNA intercalation efficacy .
• Thermal Stability : Differential scanning calorimetry (DSC) shows decomposition >200°C, but bioactivity declines above 37°C due to sulfanyl group oxidation .
• Target Binding : Surface plasmon resonance (SPR) reveals stronger binding to β-lactamase at 25°C vs. 37°C, suggesting conformational flexibility .

Basic: What are the critical steps in scaling up the synthesis without compromising compound stability?

Methodological Answer:

• Exothermic Control : Use jacketed reactors for thiol-alkylation steps to dissipate heat and prevent decomposition .
• Inert Atmosphere : Conduct reactions under N$_2$ to avoid sulfanyl group oxidation .
• Batch Processing : Limit reaction volumes to <5 L to maintain consistent mixing and temperature .
• Lyophilization : Freeze-dry the final product to enhance shelf stability .

Advanced: What computational methods predict the compound’s bioavailability and toxicity?

Methodological Answer:

• ADMET Prediction : Tools like SwissADME calculate logP (2.8) and predict moderate blood-brain barrier penetration .
• Toxicity Profiling : Use ProTox-II to identify hepatotoxicity risks (e.g., CYP3A4 inhibition) .
• Molecular Dynamics (MD) : Simulate binding to hERG channels to assess cardiotoxicity .
• Bioavailability : GastroPlus models suggest 45% oral bioavailability due to first-pass metabolism .